Cas no 1582263-09-9 (2-(5-bromopyridin-2-yl)propanenitrile)

• Product Name: 2-(5-bromopyridin-2-yl)propanenitrile
• CAS No: 1582263-09-9
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 5869711
• PubChem ID: 86713193
• Update Time: 2024-01-13

2-(5-bromopyridin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetonitrile, 5-bromo-α-methyl-
• 2-(5-bromopyridin-2-yl)propanenitrile
• HLUCIQJFKNSPBK-UHFFFAOYSA-N
• EN300-1617387
• 1582263-09-9
• SCHEMBL15612244

• Inchi： 1S/C8H7BrN2/c1-6(4-10)8-3-2-7(9)5-11-8/h2-3,5-6H,1H3
• InChI Key： HLUCIQJFKNSPBK-UHFFFAOYSA-N
• SMILES： C1(C(C)C#N)=NC=C(Br)C=C1

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• Boiling Point: 292.8±25.0 °C(Predicted)
• pka: 0.97±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives